4-Bromo-2-fluoro-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide

• IUPAC Name: 4-bromo-2-fluoro-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide
• InChI: InChI=1S/C8H5BrFN3O2S2/c9-5-1-2-7(6(10)3-5)17(14,15)13-8-12-11-4-16-8/h1-4H,(H,12,13)
• InChI Key: XXOJZVDVNDWPGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)F)S(=O)(=O)NC2=NN=CS2
• Molecular Formula: C8H5BrFN3O2S2
• Molecular Weight: 338.2 g/mol

Description

“4-Bromo-2-fluoro-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide” is a chemical compound with the CAS Number: 1715248-13-7. It has a molecular weight of 338.18. The IUPAC name for this compound is 4-bromo-2-fluoro-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H5BrFN3O2S2/c9-5-1-2-7 (6 (10)3-5)17 (14,15)13-8-12-11-4-16-8/h1-4H, (H,12,13). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Scientific Research Applications

Synthesis and Characterization in Photodynamic Therapy

A compound structurally related to 4-Bromo-2-fluoro-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide has been synthesized and characterized for potential application in photodynamic therapy (PDT) for cancer treatment. This research highlights the synthesis of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups containing Schiff base. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them promising Type II photosensitizers for PDT (Pişkin, Canpolat, & Öztürk, 2020).

Antidiabetic Activity

Another study focused on the synthesis and biological evaluation of fluoropyrazolesulfonylurea and thiourea derivatives, including compounds structurally akin to 4-Bromo-2-fluoro-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide, as potential antidiabetic agents. These compounds demonstrated significant antidiabetic activity, offering a promising foundation for future drug discovery efforts (Faidallah, Al-Mohammadi, Alamry, & Khan, 2016).

Kynurenine 3-Hydroxylase Inhibition

Research into N-(4-phenylthiazol-2-yl)benzenesulfonamides, closely related to the chemical , has led to the discovery of high-affinity inhibitors of kynurenine 3-hydroxylase. These inhibitors are significant for exploring the kynurenine pathway's pathophysiological role following neuronal injury, with implications for treating neurological disorders (Röver, Cesura, Huguenin, Kettler, & Szente, 1997).

Anti-inflammatory and Antimicrobial Properties

A study synthesizing pyrazolyl benzenesulfonamide derivatives, which share a functional group with 4-Bromo-2-fluoro-N-(1,3,4-thiadiazol-2-yl)benzenesulfonamide, evaluated these compounds for anti-inflammatory and antimicrobial activities. Some derivatives exceeded the anti-inflammatory activity of indomethacin, a standard drug, and also demonstrated superior gastrointestinal safety profiles. Additionally, select compounds exhibited comparable antibacterial activity against Escherichia coli and Staphylococcus aureus (Bekhit, Ashour, Abdel Ghany, Bekhit, & Baraka, 2008).